N-ethyl-4-{[(3-methylphenyl)(methylsulfonyl)amino]methyl}benzamide

• IUPAC Name: N-ethyl-4-[(3-methyl-N-methylsulfonylanilino)methyl]benzamide
• InChI: InChI=1S/C18H22N2O3S/c1-4-19-18(21)16-10-8-15(9-11-16)13-20(24(3,22)23)17-7-5-6-14(2)12-17/h5-12H,4,13H2,1-3H3,(H,19,21)
• InChI Key: JHRJWJWHCKBEBN-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=C(C=C1)CN(C2=CC=CC(=C2)C)S(=O)(=O)C
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

N-ethyl-4-{[(3-methylphenyl)(methylsulfonyl)amino]methyl}benzamide, also known as E-4031, is a chemical compound that has been extensively studied for its potential use as a pharmacological tool in scientific research. E-4031 is a selective blocker of the rapid component of the delayed rectifier potassium current (IKr) in cardiac cells, making it a valuable tool for investigating the role of IKr in cardiac physiology and pathophysiology.

Mechanism of Action

N-ethyl-4-{[(3-methylphenyl)(methylsulfonyl)amino]methyl}benzamide selectively blocks the rapid component of the delayed rectifier potassium current (IKr) in cardiac cells. This results in a prolongation of the action potential duration and an increase in the QT interval on the electrocardiogram. N-ethyl-4-{[(3-methylphenyl)(methylsulfonyl)amino]methyl}benzamide has no effect on other potassium currents or on other ion channels, making it a highly selective tool for investigating the role of IKr in cardiac physiology and pathophysiology.
Biochemical and Physiological Effects:
N-ethyl-4-{[(3-methylphenyl)(methylsulfonyl)amino]methyl}benzamide has been shown to prolong the action potential duration and increase the QT interval on the electrocardiogram in both animal models and human subjects. This effect is dose-dependent and reversible upon cessation of N-ethyl-4-{[(3-methylphenyl)(methylsulfonyl)amino]methyl}benzamide administration. N-ethyl-4-{[(3-methylphenyl)(methylsulfonyl)amino]methyl}benzamide has no effect on other cardiac parameters such as heart rate, blood pressure, or contractility.

Advantages and Limitations for Lab Experiments

N-ethyl-4-{[(3-methylphenyl)(methylsulfonyl)amino]methyl}benzamide is a highly selective tool for investigating the role of IKr in cardiac physiology and pathophysiology. Its selectivity for IKr makes it a valuable tool for studying the effects of drugs on cardiac repolarization and arrhythmogenesis. However, its selectivity for IKr also limits its use in investigating the role of other potassium currents or ion channels in cardiac physiology and pathophysiology.

Future Directions

There are several future directions for research involving N-ethyl-4-{[(3-methylphenyl)(methylsulfonyl)amino]methyl}benzamide. One area of interest is the use of N-ethyl-4-{[(3-methylphenyl)(methylsulfonyl)amino]methyl}benzamide to investigate the mechanisms underlying long QT syndrome and other genetic disorders that predispose individuals to ventricular arrhythmias and sudden cardiac death. Another area of interest is the use of N-ethyl-4-{[(3-methylphenyl)(methylsulfonyl)amino]methyl}benzamide to study the effects of drugs on cardiac repolarization and arrhythmogenesis in different animal models and human subjects. Finally, there is a need for further optimization of the synthesis of N-ethyl-4-{[(3-methylphenyl)(methylsulfonyl)amino]methyl}benzamide to improve yields and purity.

Scientific Research Applications

N-ethyl-4-{[(3-methylphenyl)(methylsulfonyl)amino]methyl}benzamide has been used extensively in scientific research to investigate the role of IKr in cardiac physiology and pathophysiology. It has been used to study the effects of drugs on cardiac repolarization and arrhythmogenesis. N-ethyl-4-{[(3-methylphenyl)(methylsulfonyl)amino]methyl}benzamide has also been used to investigate the mechanisms underlying long QT syndrome, a genetic disorder that predisposes individuals to ventricular arrhythmias and sudden cardiac death.